ethyl 1-{[(4-methylphenyl)thio]acetyl}-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[2-(4-methylphenyl)sulfanylacetyl]piperidine-4-carboxylate
• InChI: InChI=1S/C17H23NO3S/c1-3-21-17(20)14-8-10-18(11-9-14)16(19)12-22-15-6-4-13(2)5-7-15/h4-7,14H,3,8-12H2,1-2H3
• InChI Key: NUCWNNNRGQMFML-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)CSC2=CC=C(C=C2)C
• Molecular Formula: C17H23NO3S
• Molecular Weight: 321.4 g/mol

Description

Ethyl 1-{[(4-methylphenyl)thio]acetyl}-4-piperidinecarboxylate, also known as EMP, is a chemical compound that has gained significant attention in the field of scientific research. This heterocyclic organic compound is synthesized through a multi-step process and has been found to have several potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of ethyl 1-{[(4-methylphenyl)thio]acetyl}-4-piperidinecarboxylate is not fully understood. However, it is believed that this compound acts by modulating the activity of certain neurotransmitters in the brain, such as glutamate and GABA. It has also been suggested that this compound may act by inhibiting the activity of certain enzymes involved in the metabolism of neurotransmitters.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, such as dopamine and serotonin. This compound has also been found to decrease the levels of certain inflammatory mediators, such as TNF-alpha and IL-1beta. In addition, this compound has been found to have a potential role in the regulation of oxidative stress and mitochondrial function.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 1-{[(4-methylphenyl)thio]acetyl}-4-piperidinecarboxylate in lab experiments is its high purity. This compound can be synthesized to a high degree of purity, which makes it suitable for various scientific research applications. However, the synthesis of this compound is a time-consuming process, which can be a limitation for some lab experiments. In addition, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret the results of experiments involving this compound.

Future Directions

There are several future directions for research involving ethyl 1-{[(4-methylphenyl)thio]acetyl}-4-piperidinecarboxylate. One potential direction is the development of new drugs for the treatment of Parkinson's disease and Alzheimer's disease. This compound has been found to have potential applications in this area, and further research is needed to explore its full potential. Another potential direction is the development of new drugs for the treatment of neuropathic pain and epilepsy. This compound has been found to exhibit anticonvulsant and analgesic properties, and further research is needed to explore its potential in this area. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the field of medicinal chemistry.

Synthesis Methods

The synthesis of ethyl 1-{[(4-methylphenyl)thio]acetyl}-4-piperidinecarboxylate involves several steps, including the reaction of 4-methylthiophenol with ethyl 4-piperidinecarboxylate in the presence of a base, followed by acylation with ethyl chloroformate. The resulting product is then subjected to a series of reactions involving the use of reagents such as thionyl chloride, sodium hydride, and acetic anhydride. The final product is obtained through the hydrolysis of the ester group using sodium hydroxide. The synthesis of this compound is a time-consuming process, but the final product is of high purity and can be used for various scientific research applications.

Scientific Research Applications

Ethyl 1-{[(4-methylphenyl)thio]acetyl}-4-piperidinecarboxylate has been found to have several potential applications in the field of medicinal chemistry. It has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. This compound has also been found to have a potential role in the treatment of neuropathic pain and epilepsy. In addition, this compound has been found to have potential applications in the development of new drugs for the treatment of Parkinson's disease and Alzheimer's disease.